Cas no 1805329-95-6 (5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride
• CAS No: 1805329-95-6
• MF: C₇H₆ClF₂NO₂S
• MW: 241.64284658432
• CID: 4851145
• Update Time: 2025-06-10

5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO2S/c1-4-6(14(8,12)13)2-5(3-11-4)7(9)10/h2-3,7H,1H3
• InChI Key： NRQMTWPIEWTPSA-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(F)F)=CN=C1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride

Research Brief on 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS: 1805329-95-6) in Chemical Biology and Pharmaceutical Applications

5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS: 1805329-95-6) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This sulfonyl chloride derivative, characterized by its difluoromethyl and methylpyridine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, particularly targeting proteases and kinases, which are critical in various disease pathways.

One of the key areas of research involving this compound is its role in the synthesis of covalent inhibitors. The sulfonyl chloride group enables the formation of stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or serine, leading to prolonged pharmacological effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride in inhibiting the activity of SARS-CoV-2 main protease, showcasing its potential in antiviral drug development.

In addition to its applications in covalent inhibitor design, this compound has also been explored in the context of PET (positron emission tomography) tracer development. Researchers have utilized its reactive sulfonyl chloride group to introduce fluorine-18 isotopes, enabling the creation of radiolabeled probes for imaging studies. A recent preprint on bioRxiv detailed the synthesis and preliminary evaluation of such a tracer for imaging tumor-associated kinases, underscoring the compound's versatility in both therapeutic and diagnostic applications.

From a synthetic chemistry perspective, the stability and reactivity of 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride have been subjects of optimization. Advances in protecting group strategies and reaction conditions have improved the yield and purity of downstream products. For instance, a 2022 publication in Organic Process Research & Development reported a scalable synthesis route that minimizes side reactions, making the compound more accessible for industrial-scale applications.

Despite its promise, challenges remain in the handling and storage of this compound due to its sensitivity to moisture and tendency to hydrolyze. Recent innovations in formulation, such as the use of stabilized solid forms or in-situ generation techniques, are being investigated to overcome these limitations. Industry reports suggest that these advancements could significantly enhance the compound's utility in high-throughput screening and combinatorial chemistry.

In conclusion, 5-(Difluoromethyl)-2-methylpyridine-3-sulfonyl chloride (CAS: 1805329-95-6) represents a valuable building block in modern drug discovery, with applications spanning from covalent drug design to diagnostic imaging. Ongoing research continues to uncover new methodologies and therapeutic avenues for this compound, positioning it as a key player in the intersection of chemistry and biology. Future directions may include exploring its use in targeted protein degradation and bifunctional molecule development, further expanding its impact in the pharmaceutical industry.